5-(Hydroxymethyl)-3-methyl-2-pyridinecarbonitrile

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 5-(hydroxymethyl)-3-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C8H8N2O/c1-6-2-7(5-11)4-10-8(6)3-9/h2,4,11H,5H2,1H3
• InChI Key: VDXCHUIWTMHTSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C#N)CO

Description

5-(Hydroxymethyl)-3-methyl-2-pyridinecarbonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

CuCN (54.3 mg, 0.607 mmol) was added to a solution of (6-chloro-5-methyl-3-pyridinyl)methanol (47.8 mg, 0.303 mmol) in anhydrous DMF (2 ml) and the mixture was stirred under microwave irradiation at 250° C. for 35 min. Full conversion was observed by HPLC. TBME and 28% NH3 were added. Extraction, drying (MgSO4), filtration, and removal of the solvent afforded 5-(hydroxymethyl)-3-methyl-2-pyridinecarbonitrile (28.2 mg, 0.190 mmol, 62.8% yield) pure enough to be used in the next step.